Cas no 1599464-02-4 (3-(trifluoromethoxy)cyclohexan-1-amine)
3-(Trifluoromethoxy)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative characterized by the presence of a trifluoromethoxy (–OCF₃) substituent at the 3-position of the cyclohexane ring. This compound exhibits enhanced lipophilicity and metabolic stability due to the strong electron-withdrawing nature of the trifluoromethoxy group, making it valuable in medicinal chemistry and agrochemical applications. The cyclohexylamine scaffold provides conformational rigidity, while the trifluoromethoxy group can influence binding affinity and selectivity in target interactions. Its unique structural features make it a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. The compound's stability under physiological conditions further underscores its utility in drug discovery and chemical biology research.
1599464-02-4 structure
Product Name:3-(trifluoromethoxy)cyclohexan-1-amine
CAS No:1599464-02-4
MF:C7H12F3NO
MW:183.171492576599
MDL:MFCD31641989
CID:4773715
Update Time:2026-02-26
3-(trifluoromethoxy)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Trifluoromethoxy-cyclohexylamine
- 3-(trifluoromethoxy)cyclohexan-1-amine
- SB33997
-
- MDL: MFCD31641989
- Inchi: 1S/C7H12F3NO/c8-7(9,10)12-6-3-1-2-5(11)4-6/h5-6H,1-4,11H2
- InChI Key: YHGBWJAXENLKKX-UHFFFAOYSA-N
- SMILES: FC(OC1CCCC(C1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- XLogP3: 1.7
- Topological Polar Surface Area: 35.2
3-(trifluoromethoxy)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-1g |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-5g |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-500mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-250mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-100mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1422-50mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 97% | 50mg |
1322.95CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1005680-100mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005680-250mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005680-500mg |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 95% | 500mg |
$950 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005680-1g |
3-Trifluoromethoxy-cyclohexylamine |
1599464-02-4 | 95% | 1g |
$1545 | 2024-07-28 |
3-(trifluoromethoxy)cyclohexan-1-amine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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